N-(3,4-dimethoxyphenyl)-N'-[1-(3,4-dimethylphenyl)ethyl]thiourea

• IUPAC Name: 1-(3,4-dimethoxyphenyl)-3-[1-(3,4-dimethylphenyl)ethyl]thiourea
• InChI: InChI=1S/C19H24N2O2S/c1-12-6-7-15(10-13(12)2)14(3)20-19(24)21-16-8-9-17(22-4)18(11-16)23-5/h6-11,14H,1-5H3,(H2,20,21,24)
• InChI Key: PQQAJJTZRMMQOF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(C)NC(=S)NC2=CC(=C(C=C2)OC)OC)C
• Molecular Formula: C19H24N2O2S
• Molecular Weight: 344.5 g/mol

Description

The compounds I found are 1-(3,4-Dimethoxyphenyl)-3-(4-nitrophenyl)thiourea and 1-(3,4-Dimethoxyphenyl)-3-(3-phenylpropyl)thiourea. These are organic compounds that contain a thiourea functional group, which is similar to the compound you’re asking about.

Molecular Structure Analysis

The molecular structure of these compounds typically includes a thiourea group attached to two aromatic rings, which may have various substituents.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. For example, the presence of polar functional groups can affect a compound’s solubility and reactivity.

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, some thioureas are used as accelerators in the vulcanization of rubber, while others have biological activity.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. For example, some thioureas are toxic and may cause skin and eye irritation.

Future Directions

The future directions for research on a compound depend on its potential applications. For example, if a compound has biological activity, it may be studied as a potential drug.